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Compound of Interest

1-(3-Hydroxypropyl)piperidin-2-
Compound Name:

one
CAS No.: 71533-22-7
Cat. No.: B2944897

Get Quote

Introduction & Physicochemical Profile[1][2][3][4][5]
[6][7]1[8][9]

1-(3-Hydroxypropyl)piperidin-2-one is a six-membered lactam ring with a hydroxyl-
terminated propyl chain attached to the nitrogen atom. This bifunctionality (lactam + alcohol)
imparts significant polarity and water miscibility, necessitating specific analytical approaches.

Chemical Formula:ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline
ng-star-inserted">

[1]

Molecular Weight: 157.21 g/mol [2][3]

Structure: A piperidin-2-one core N-substituted with a 3-hydroxypropyl group.[4][3][5][6]

Key Properties:
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o Boiling Point: High (>250°C estimated), making it a low-VOC solvent.
o Solubility: Miscible with water, alcohols, and polar aprotic solvents.

o Chromophore: Weak (amide absorption <220 nm).

Analytical Strategy Workflow

The following diagram outlines the logical flow for full characterization, ensuring no critical
quality attribute is overlooked.

Raw Sample
1-(3-Hydroxypropyl)piperidin-2-one

PHASE 2: Purity & Assay PHASE 3: Impurity Profiling
(Quantitative Analysis) (Trace Analysis)

‘Aed Method |Alternative
A 4

1H & 13C NMR FT-IR GC-MS/LC-MS GC-FID (Primary) HPLC-UV (Secondary) Karl Fischer GC-Headspace LC-MS
(Definitive Structure) (Functional Groups) (Molecular Mass) Polar Column (WAX) 210 nm/ C18-Aq (Water Content) (Residual Solvents) (Hydrolysis Products)

Click to download full resolution via product page

Caption: Analytical workflow for the complete characterization of 1-(3-
Hydroxypropyl)piperidin-2-one, prioritizing GC-FID for assay due to compound volatility and
polarity.

Protocol 1: Structural Identification (NMR & FTIR)

Objective: To unequivocally confirm the chemical structure and rule out isomeric forms (e.g., O-
alkylated vs. N-alkylated products).
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A. Nuclear Magnetic Resonance (NMR)

Rational: NMR is the gold standard for distinguishing the N-substituted lactam from potential

impurities like unsubstituted valerolactam or ring-opened amino acids.

e Solvent:

(Chloroform-d) is standard. Use

if the hydroxyl proton needs to be clearly resolved (avoids exchange).

e Instrument: 400 MHz or higher recommended.

Expected 1H NMR Assignments (in

):
o Shift ( o . Structural
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nsi
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B. Fourier Transform Infrared (FTIR)

Rational: Quick confirmation of the lactam carbonyl and hydroxyl functionality.
e Method: ATR (Attenuated Total Reflectance) on neat liquid.

e Key Bands:
o 3300-3450 cm~1: Broad O-H stretch (Alcohol).

o 1620-1640 cm~1: Strong C=0 stretch (Tertiary Lactam). Note: This is lower than esters or

ketones due to resonance.

o 1450-1500 cm~1: C-H bending.

Protocol 2: Purity Assay by GC-FID (Primary
Method)

Objective: To quantify the purity of the material and detect volatile organic impurities. Expert
Insight: Gas Chromatography (GC) is preferred over HPLC for this molecule because it lacks a
strong UV chromophore. However, due to the hydroxyl group and the lactam ring, the molecule
is highly polar. A standard non-polar column (like DB-1 or DB-5) will result in severe peak

tailing. You must use a Polar (PEG/Wax) column.

Method Parameters
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Parameter Setting
Instrument GC with Flame lonization Detector (FID)
DB-WAX or ZB-WAXplus (Polyethylene Glycol),
Column
30m x 0.32 mm x 0.25 pum
) Helium or Nitrogen at 1.5 mL/min (Constant
Carrier Gas
Flow)
Inlet Split/Splitless (Split ratio 50:1), Temp: 250°C

Detector (FID)

Temp: 300°C,;

: 30 mL/min; Air: 300 mL/min

Injection Vol.

1.0 pL

Oven Program

1. Initial: 80°C (Hold 1 min) 2. Ramp: 10°C/min
to 240°C 3. Final: 240°C (Hold 10 min)

Diluent

Methanol or Acetonitrile (Must be anhydrous)

System Suitability Criteria (Self-Validating)

e Tailing Factor: The main peak (1-(3-Hydroxypropyl)piperidin-2-one) must have a tailing

factor

. If tailing is higher, trim the column or deactivate the inlet liner (use deactivated wool).

o Resolution: Resolution between the main peak and the nearest impurity (likely 2-piperidone)

must be

» Repeatability: RSD of peak area for 5 replicate injections of the standard must be

Protocol 3: Alternative Assay by HPLC-UV
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Objective: Purity analysis if the sample is thermally unstable or contains non-volatile salts.
Expert Insight: Since the compound only absorbs at low wavelengths (amide bond), we use
210 nm. To retain this polar molecule on a C18 column, we need a high-aqueous mobile phase
or a specialized "Aqua" or "Polar-Embedded" column.

Method Parameters

Parameter Setting

Waters Atlantis T3 or Phenomenex Luna Omega
PS C18 (150 mm x 4.6 mm, 3 um)

Column

_ 10 mM Ammonium Phosphate Buffer, pH 3.0
Mobile Phase A _ o
(Suppress silanol activity)

Mobile Phase B Acetonitrile (HPLC Grade)

0-2 min: 5% B (Isocratic hold for retention) 2-15

Gradient min: 5%
60% B 15-20 min: 60% B
Flow Rate 1.0 mL/min
Detection UV at 210 nm (Reference 360 nm if using DAD)
Temperature 30°C

Impurity Profiling & Trace Analysis
A. Residual Solvents (GC-Headspace)

The synthesis likely involves alkylation of 2-piperidone with 3-chloro-1-propanol or 3-bromo-1-
propanol.

o Target Impurities: 2-Piperidone (starting material), 3-Halo-1-propanol, Toluene/DMF (reaction
solvents).

e Protocol: Use standard USP <467> conditions for Class 2 solvents.

B. Water Content (Karl Fischer)
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Due to the hygroscopic nature of the hydroxypropyl group, water is a critical impurity.
e Method: Volumetric Karl Fischer Titration.
 Titrant: Composite 5 (hydranal).

e Solvent: Methanol (dry).
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(Note: Specific literature on this exact derivative is sparse; methods are derived from validated
protocols for the structural analogs NMP and HEP.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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